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Compound of Interest

Compound Name: (+)-Oxy-chlordane

CAS No.: 155681-22-4

Cat. No.: B170069

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Oxy-chlordane is a chiral metabolite of the persistent organochlorine pesticide chlordane.

As a significant environmental contaminant and a potential endocrine disruptor, the accurate

identification and quantification of its enantiomers are of paramount importance in

environmental monitoring, toxicology, and drug development studies. This technical guide

provides a comprehensive overview of the core spectroscopic techniques utilized for the

characterization of (+)-Oxy-chlordane. The document details available spectroscopic data,

outlines experimental protocols, and presents logical workflows for its analysis.

Core Spectroscopic Data
The unique stereochemistry of (+)-Oxy-chlordane necessitates the use of specific analytical

techniques for its unequivocal identification and differentiation from its enantiomer, (-)-Oxy-

chlordane. While a complete set of spectroscopic data for the individual (+)-enantiomer is not

readily available in publicly accessible literature, this guide consolidates the known data for

oxy-chlordane (racemic mixture) and outlines the methodologies for enantioselective analysis.
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General Properties
Property Value Source

Molecular Formula C₁₀H₄Cl₈O [1][2]

Molecular Weight 423.76 g/mol [3][4]

Monoisotopic Mass 419.777036 Da [1]

CAS Number
27304-13-8 (for the racemic

mixture)
[1][3]

Spectroscopic Characterization Techniques
The structural elucidation and quantification of (+)-Oxy-chlordane rely on a combination of

chromatographic and spectroscopic methods. Gas chromatography coupled with mass

spectrometry (GC-MS) is the cornerstone for its analysis, particularly with chiral columns for

enantiomer separation. Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy

provide complementary structural information.

Mass Spectrometry (MS)
Mass spectrometry provides critical information on the molecular weight and fragmentation

pattern of oxy-chlordane, aiding in its identification.

Table 1: Mass Spectrometry Data for Oxy-chlordane

m/z Interpretation

418, 420, 422, 424

Molecular ion cluster ([M]⁺) exhibiting the

characteristic isotopic pattern for eight chlorine

atoms.

383, 385, 387 Loss of a chlorine atom ([M-Cl]⁺).

347, 349, 351
Further fragmentation, potentially involving the

loss of HCl and additional chlorine atoms.

272
A common fragment in the mass spectra of

chlordane-related compounds.
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Note: The relative abundances of the isotopic peaks are crucial for confirming the presence of

multiple chlorine atoms.

Infrared (IR) Spectroscopy
While a specific FT-IR spectrum for (+)-Oxy-chlordane is not available in the reviewed

literature, the spectrum of the parent compound, chlordane, shows a characteristic absorption

band for the C-Cl stretching vibration around 700 cm⁻¹. It is expected that oxy-chlordane would

exhibit similar characteristic C-Cl absorptions, in addition to bands corresponding to C-O-C

stretching from the epoxide ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data for (+)-Oxy-chlordane are not readily found in the public

domain. However, NMR spectroscopy remains a powerful tool for the structural confirmation of

synthesized reference standards.

Experimental Protocols
Enantioselective Gas Chromatography-Mass
Spectrometry (GC-MS)
The separation and quantification of (+)-Oxy-chlordane from its (-)-enantiomer is typically

achieved using gas chromatography with a chiral stationary phase, coupled to a mass

spectrometer for detection.

Sample Preparation:

Biological and environmental samples require extensive cleanup and extraction procedures to

isolate the analyte from the matrix. This often involves liquid-liquid extraction, solid-phase

extraction (SPE), and column chromatography.

Instrumentation:

Gas Chromatograph: Equipped with a split/splitless injector and an electron capture detector

(ECD) or a mass spectrometer.
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Chiral Capillary Column: Columns coated with derivatized cyclodextrins, such as heptakis-

(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin, are commonly used for the

enantioselective separation of chlordane compounds.

Mass Spectrometer: A quadrupole or ion trap mass spectrometer operating in electron

ionization (EI) or negative chemical ionization (NCI) mode.

GC-MS Parameters (Example):

Parameter Value

Column
Chiral capillary column (e.g., BGB-172, 30 m x

0.25 mm i.d., 0.25 µm film thickness)

Injector Temperature 250 °C

Oven Program
60 °C (hold 2 min), ramp to 180 °C at 20 °C/min,

ramp to 280 °C at 5 °C/min (hold 10 min)

Carrier Gas Helium at a constant flow of 1.2 mL/min

MS Transfer Line 280 °C

Ion Source Temp. 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 50-500

Logical Workflow for Spectroscopic
Characterization
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

characterization of (+)-Oxy-chlordane.
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Caption: Workflow for the spectroscopic characterization of (+)-Oxy-chlordane.

Signaling Pathways and Logical Relationships
The metabolism of chlordane to oxy-chlordane is a critical pathway in biological systems. The

following diagram illustrates this metabolic transformation.
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Caption: Metabolic pathway of chlordane to oxy-chlordane.

Conclusion
The spectroscopic characterization of (+)-Oxy-chlordane is a challenging but essential task for

understanding its environmental fate and toxicological impact. While comprehensive

spectroscopic data for the individual enantiomer remains elusive in the public domain, the

methodologies outlined in this guide, particularly enantioselective GC-MS, provide a robust

framework for its analysis. Further research is needed to fully characterize the NMR and IR

spectra of (+)-Oxy-chlordane to facilitate its unambiguous identification and support ongoing

research in environmental science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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